Cas no 6162-04-5 (3,6-dimethoxy-9-phenyl-9H-fluorene)

• Product name: 3,6-dimethoxy-9-phenyl-9H-fluorene
• CAS No: 6162-04-5
• MF: C₂₁H₁₈O₂
• MW: 302.36642
• CID: 1628298
• PubChem ID: 257925

3,6-dimethoxy-9-phenyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

• 3,6-dimethoxy-9-phenyl-9H-fluorene
• 6162-04-5
• NSC-86547
• NSC86547
• DTXSID20292945

• Inchi： InChI=1S/C21H18O2/c1-22-15-8-10-17-19(12-15)20-13-16(23-2)9-11-18(20)21(17)14-6-4-3-5-7-14/h3-13,21H,1-2H3
• InChI Key： ZJRSTCMPNLMMOE-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)C(C3=C2C=C(C=C3)OC)C4=CC=CC=C4

Computed Properties

• Exact Mass: 302.13074
• Monoisotopic Mass: 302.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 448.6°C at 760 mmHg
• Flash Point: 176°C
• Refractive Index: 1.62
• PSA: 18.46